Cas no 1133879-69-2 (3-ethenyl-5-fluoropyridine)

• Product Name: 3-ethenyl-5-fluoropyridine
• CAS No: 1133879-69-2
• MF: C₇H₆FN
• MW: 123.127645015717
• MDL: MFCD18384200
• CID: 1099496
• PubChem ID: 57416843
• Update Time: 2025-07-04

3-ethenyl-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-ethenyl-5-fluoro-Pyridine
• 3-ethenyl-5-fluoropyridine
• DTXSID70726205
• CS-0170864
• AS-51306
• AKOS017516693
• 3-Ethenyl-5-fluoropyridine (stabilized with TBC)
• 5-fluoro-3-vinylpyridine
• BRZOWWLQQFFSLC-UHFFFAOYSA-N
• 1133879-69-2
• P12361
• MFCD18384200
• SB16126
• 3-Fluoro-5-vinylpyridine
• Pyridine, 3-ethenyl-5-fluoro-
• SCHEMBL1445557
• DTXCID90676950

• MDL： MFCD18384200
• Inchi： 1S/C7H6FN/c1-2-6-3-7(8)5-9-4-6/h2-5H,1H2
• InChI Key： BRZOWWLQQFFSLC-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C=C)=C1

Computed Properties

• Exact Mass: 123.048427358g/mol
• Monoisotopic Mass: 123.048427358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-ethenyl-5-fluoropyridine

3-Ethenyl-5-Fluoropyridine: A Comprehensive Overview

3-Ethenyl-5-fluoropyridine, also known by its CAS number 1133879-69-2, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring structure, which is a six-membered ring containing one nitrogen atom. The substitution pattern of this molecule includes an ethenyl group at the 3-position and a fluorine atom at the 5-position, making it a unique derivative of pyridine with distinct chemical and physical properties.

The synthesis of 3-ethenyl-5-fluoropyridine involves a series of carefully designed organic reactions. One common approach is the nucleophilic substitution reaction, where a suitable precursor is subjected to substitution at specific positions on the pyridine ring. The introduction of the ethenyl group and fluorine atom requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

3-Ethenyl-5-fluoropyridine exhibits interesting electronic properties due to the electron-withdrawing effects of the fluorine atom and the conjugation with the ethenyl group. These properties make it a valuable building block in organic synthesis, particularly in the development of bioactive molecules. For instance, researchers have explored its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

Recent studies have highlighted the role of 3-ethenyl-5-fluoropyridine in medicinal chemistry. Its ability to act as a scaffold for constructing complex molecular architectures has been leveraged in the design of kinase inhibitors and other therapeutic agents. For example, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases involved in cancer cell proliferation.

In addition to its pharmaceutical applications, 3-ethenyl-5-fluoropyridine has found utility in materials science. Its aromatic stability and functionalizable structure make it an attractive candidate for use in organic electronics. Researchers have investigated its potential as an electron-deficient component in π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact of 3-ethenyl-5-fluoropyridine has also been a topic of interest. Studies have assessed its biodegradability and toxicity under various conditions, with findings suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. These environmental considerations are crucial for ensuring sustainable practices in its production and application.

In conclusion, 3-ethenyl-5-fluoropyridine (CAS No: 1133879-69-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as an important molecule for future research and development.